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Compound of Interest

Compound Name: 2-Methylcyclopentanone

CAS No.: 28631-88-1

Cat. No.: B7771160

Get Quote

This guide provides a comprehensive overview of the core physical properties of 2-
Methylcyclopentanone (CAS No. 1120-72-5), tailored for researchers, scientists, and

professionals in drug development. Beyond a simple tabulation of data, this document delves

into the experimental methodologies for determining these properties, the underlying scientific

principles, and practical insights for handling and application.

Section 1: Structural and Fundamental Properties
2-Methylcyclopentanone is a cyclic ketone with a methyl group at the alpha-position to the

carbonyl group.[1] This structure dictates its physical and chemical behavior.

Molecular Identity
A clear understanding of the molecular identity is the foundation for all physical property

analysis.
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Identifier Value Source

IUPAC Name 2-methylcyclopentan-1-one [2]

Synonyms α-Methylcyclopentanone [2][3]

CAS Number 1120-72-5 [2][3][4]

Molecular Formula C₆H₁₀O [2]

Molecular Weight 98.14 g/mol [2][3]

SMILES CC1CCCC1=O [2][5]

InChIKey
ZIXLDMFVRPABBX-

UHFFFAOYSA-N
[5]

Core Physical Properties at a Glance
The following table summarizes the key physical properties of 2-Methylcyclopentanone,

providing a rapid reference for laboratory applications.

Property Value Conditions Source(s)

Appearance

Clear, colorless to

very slightly yellow

liquid

Ambient [6]

Melting Point -75 °C - [3]

Boiling Point 139 °C at 760 mmHg (lit.) [3][4]

Density 0.917 g/mL at 25 °C (lit.) [3][4]

Refractive Index (n_D) 1.435 at 20 °C (lit.) [3][4]

Flash Point 26 °C closed cup [4]

Vapor Pressure 5.8 mmHg at 25 °C (est.) [7]

Solubility

Soluble in water and

common organic

solvents

- [6][7]
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Section 2: Experimental Determination of Physical
Properties
The trustworthiness of physical property data hinges on robust and reproducible experimental

methods. This section outlines the principles and step-by-step protocols for determining key

physical properties of 2-Methylcyclopentanone.

Boiling Point Determination
Expertise & Experience: The boiling point is a critical parameter for purification by distillation

and for assessing the volatility of a compound. The capillary method is a common and reliable

technique for determining the boiling point of small quantities of liquid. The principle relies on

the definition of boiling point: the temperature at which the vapor pressure of the liquid equals

the surrounding atmospheric pressure.

Experimental Workflow: Capillary Method
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Preparation

Measurement

Seal one end of a capillary tube using a flame.

Add a small amount of 2-Methylcyclopentanone to a fusion tube.

Place the sealed capillary tube (open end down) into the fusion tube.

Attach the fusion tube to a thermometer.

Immerse the assembly in a heating bath (e.g., oil bath).

Heat the bath slowly and observe for a continuous stream of bubbles from the capillary.

Note the temperature when the bubble stream is rapid and continuous. This is the boiling point.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by the Capillary Method.

Step-by-Step Protocol:
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Preparation:

Take a capillary tube and seal one end by rotating it in the flame of a Bunsen burner.

Add 2-3 mL of 2-Methylcyclopentanone to a small test tube (fusion tube).

Place the sealed capillary tube, open end down, into the fusion tube containing the

sample.

Assembly:

Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

Suspend the assembly in a heating bath (e.g., paraffin oil or a heating block).

Measurement:

Heat the bath gently with constant stirring.

Observe the capillary tube. As the temperature rises, air will escape from the capillary.

When a rapid and continuous stream of bubbles emerges from the capillary, the vapor

pressure of the liquid is equal to the atmospheric pressure. Record this temperature as the

boiling point.[8][9]

Validation:

Allow the apparatus to cool slightly. The temperature at which the liquid re-enters the

capillary tube should be close to the observed boiling point.

Density Measurement
Expertise & Experience: Density is a fundamental property that relates a substance's mass to

its volume. It is often used to assess purity and for mass-to-volume conversions in

experimental setups. The pycnometer method is a highly accurate technique for determining

the density of liquids.
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Experimental Workflow: Pycnometer Method

Pycnometer Measurement

Weigh a clean, dry pycnometer (m1).

Fill the pycnometer with 2-Methylcyclopentanone and weigh (m2).

Empty and clean the pycnometer.

Fill the pycnometer with a reference liquid of known density (e.g., distilled water) and weigh (m3).

Calculate the density of 2-Methylcyclopentanone.

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.

Step-by-Step Protocol:

Initial Measurement:

Thoroughly clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer on an analytical balance (mass m₁).

Sample Measurement:
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Fill the pycnometer with 2-Methylcyclopentanone, ensuring no air bubbles are present.

Insert the stopper and allow any excess liquid to overflow.

Carefully dry the outside of the pycnometer and weigh it (mass m₂).

Reference Measurement:

Empty and clean the pycnometer.

Fill it with a reference liquid of a precisely known density at the same temperature,

typically distilled water (density ρ_water).

Weigh the pycnometer filled with the reference liquid (mass m₃).

Calculation:

The density of 2-Methylcyclopentanone (ρ_sample) is calculated using the formula:

ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water

Trustworthiness: This method is self-validating as it relies on a ratio of masses and the well-

established density of a reference standard (water). The accuracy is primarily dependent on the

precision of the analytical balance and temperature control.

Refractive Index Measurement
Expertise & Experience: The refractive index is a measure of how much light bends, or refracts,

when it passes through a substance. It is a highly sensitive physical property that is

characteristic of a pure compound and is useful for identification and purity assessment. An

Abbe refractometer is the standard instrument for this measurement.

Step-by-Step Protocol:

Calibration:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index

(e.g., distilled water).
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Sample Application:

Place a few drops of 2-Methylcyclopentanone onto the prism of the refractometer.

Measurement:

Close the prism and allow the sample to equilibrate to the instrument's temperature

(typically 20 °C).

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Reading:

Read the refractive index value from the instrument's scale.

Cleaning:

Thoroughly clean the prism with a suitable solvent (e.g., ethanol or acetone) and a soft

lens tissue after each measurement.

Section 3: Spectroscopic Characterization
Spectroscopic data provides a unique fingerprint of a molecule, confirming its structure and

identifying functional groups.

Fourier-Transform Infrared (FTIR) Spectroscopy
Expertise & Experience: FTIR spectroscopy is a powerful tool for identifying the functional

groups present in a molecule. The absorption of infrared radiation at specific frequencies

corresponds to the vibrations of specific chemical bonds. For 2-Methylcyclopentanone, the

most prominent feature will be the strong absorption due to the carbonyl (C=O) group.

Expected FTIR Absorptions for 2-Methylcyclopentanone:
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Wavenumber
(cm⁻¹)

Bond Vibration Type Intensity

~1740 C=O Stretch Strong

2850-2960 C-H (alkane) Stretch Medium-Strong

~1465 CH₂ Bend Medium

~1375 CH₃ Bend Medium

A study involving in situ FTIR measurements of 2-Methylcyclopentanone vapor noted the

characteristic vibrational modes of the molecule.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR spectroscopy provides detailed information about the carbon

and hydrogen framework of a molecule. ¹H NMR gives information about the number of

different types of protons and their neighboring protons, while ¹³C NMR provides information

about the different types of carbon atoms.

¹H NMR Spectral Data:

¹H NMR (400 MHz, CDCl₃): Chemical shifts (ppm) have been reported at approximately

2.29, 2.25, 2.11, 2.007, 1.803, 1.495, and 1.091.[5] The complex splitting patterns in the

region of 1.5-2.3 ppm are due to the diastereotopic methylene protons of the cyclopentanone

ring and the methine proton, all of which are coupled to each other. The doublet at around

1.09 ppm corresponds to the methyl group protons, split by the adjacent methine proton.

¹³C NMR Spectral Data:

The ¹³C NMR spectrum will show six distinct signals corresponding to the six carbon atoms

in the molecule. The carbonyl carbon will appear significantly downfield (around 220 ppm).

The other signals will be in the aliphatic region, with the carbon bearing the methyl group and

the methyl carbon itself being identifiable.

Mass Spectrometry (MS)
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Expertise & Experience: Mass spectrometry provides information about the molecular weight

and fragmentation pattern of a molecule. In electron ionization (EI) mass spectrometry, the

molecule is fragmented, and the mass-to-charge ratio (m/z) of the fragments is detected.

Expected Fragmentation Pattern:

Molecular Ion (M⁺): A peak at m/z = 98, corresponding to the molecular weight of 2-
Methylcyclopentanone.

Major Fragments: Common fragmentation pathways for cyclic ketones include alpha-

cleavage (cleavage of the bond adjacent to the carbonyl group) and McLafferty

rearrangement. Expected fragments would include the loss of the methyl group (M-15, m/z =

83) and the loss of an ethyl group (M-29, m/z = 69) through ring opening and subsequent

fragmentation. A prominent peak is often observed at m/z = 42.[5]

Section 4: Safety, Handling, and Storage
Expertise & Experience: As a flammable liquid, proper handling and storage of 2-
Methylcyclopentanone are paramount to ensure laboratory safety.

GHS Hazard Classification:

Flammable Liquid: Category 3[2]

Hazard Statement: H226: Flammable liquid and vapor.[2]

Handling and Storage Workflow
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Handling Storage

Work in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment (PPE): safety goggles, gloves, lab coat.

Keep away from ignition sources (sparks, open flames, hot surfaces).

Use non-sparking tools.

Store in a tightly closed container.

Store in a cool, dry, well-ventilated area designated for flammable liquids.

Store away from incompatible materials such as strong oxidizing agents.

Click to download full resolution via product page

Caption: Best Practices for Handling and Storage of 2-Methylcyclopentanone.

Precautions:

Engineering Controls: Use in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.

Personal Protective Equipment (PPE): Wear safety glasses or goggles, chemical-resistant

gloves, and a lab coat.

Fire Safety: Keep away from heat, sparks, and open flames.[11] Store in a flammable liquid

storage cabinet.[12] Have appropriate fire-extinguishing media (e.g., dry chemical, carbon

dioxide, or alcohol-resistant foam) readily available.

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[11]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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